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Compound of Interest

Compound Name: DL-threo-PDMP hydrochloride

Cat. No.: B1140844 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols and application notes for the preparation and use of

stock solutions of DL-threo-PDMP hydrochloride, a potent inhibitor of glucosylceramide

synthase (GCS).

Introduction
DL-threo-1-Phenyl-2-decanoylamino-3-morpholino-1-propanol hydrochloride (DL-threo-PDMP
hydrochloride) is a synthetic ceramide analog.[1] It functions as a competitive inhibitor of the

enzyme glucosylceramide synthase (GCS), which is crucial for the biosynthesis of most

glycosphingolipids.[2][3] By blocking this initial step, DL-threo-PDMP effectively reduces the

cellular levels of various glycosphingolipids.[4] This inhibitory action makes it a valuable tool in

studying the roles of glycosphingolipids in various cellular processes, including cell growth,

apoptosis, and signal transduction.[3][5] It is also investigated for its potential to sensitize

cancer cells to chemotherapy.[2][5]

Data Presentation
The following table summarizes the key quantitative data for DL-threo-PDMP hydrochloride.
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Property Value

Molecular Formula C₂₃H₃₈N₂O₃ • HCl[1]

Molecular Weight 427.0 g/mol [1]

CAS Number 80938-69-8[1][6]

Appearance White solid[6]

Purity ≥98% (HPLC)[6]

Solubility

DMF: 25 mg/mL[1]DMSO: 30 mg/mL[1]Ethanol:

50 mg/mL[1]Methanol: Soluble[6]Ethanol:PBS

(pH 7.2) (1:5): 0.05 mg/mL[1]

Storage of Solid -20°C[6]

Storage of Stock Solution
-80°C for up to 6 months; -20°C for up to 1

month[2][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of DL-threo-PDMP
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

DL-threo-PDMP hydrochloride (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes

Procedure:

Determine the required mass:

The molecular weight of DL-threo-PDMP hydrochloride is 427.0 g/mol .

To prepare a 10 mM (0.010 mol/L) solution, you will need 4.27 mg per 1 mL of solvent.

Calculation: 10 mmol/L * 1 L/1000 mL * 427.0 g/mol * 1000 mg/g = 4.27 mg/mL.

Weigh the compound:

Accurately weigh out the desired amount of DL-threo-PDMP hydrochloride using an

analytical balance. For example, for 1 mL of a 10 mM solution, weigh 4.27 mg.

Dissolve in DMSO:

Add the weighed DL-threo-PDMP hydrochloride to a sterile tube.

Add the calculated volume of DMSO. For 4.27 mg, add 1 mL of DMSO.

Vortex the solution until the solid is completely dissolved. Gentle warming may be applied

if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2][7]

Safety Precautions:

DL-threo-PDMP hydrochloride is classified as an irritant.[6]
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Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling this compound.[8]

Handle the compound in a well-ventilated area or a chemical fume hood.[9]

Refer to the Safety Data Sheet (SDS) for complete safety information.[10]
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Figure 1. Signaling pathway showing the inhibitory action of DL-threo-PDMP hydrochloride.
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Figure 2. Experimental workflow for preparing a stock solution of DL-threo-PDMP
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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